Cas no 90068-71-6 (Hexanoic acid, 6-(pentylamino)-)
90068-71-6 structure
Product Name:Hexanoic acid, 6-(pentylamino)-
CAS No:90068-71-6
MF:C11H23NO2
MW:201.305823564529
CID:794927
PubChem ID:13292397
Update Time:2025-04-19
Hexanoic acid, 6-(pentylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid, 6-(pentylamino)-
- 6-(pentylamino)hexanoic acid
- AKOS013617457
- SCHEMBL1976038
- 90068-71-6
- A1-05753
- DTXSID10535196
-
- Inchi: 1S/C11H23NO2/c1-2-3-6-9-12-10-7-4-5-8-11(13)14/h12H,2-10H2,1H3,(H,13,14)
- InChI Key: CUEGAEYTMKZWSN-UHFFFAOYSA-N
- SMILES: OC(CCCCCNCCCCC)=O
Computed Properties
- Exact Mass: 201.172878976g/mol
- Monoisotopic Mass: 201.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 49.3Ų
Hexanoic acid, 6-(pentylamino)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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